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Compound of Interest

6-Chlorothiazolo[4,5-bjpyrazin-2-
Compound Name:

amine
CAS No.: 1440427-74-6
Cat. No.: B1432615

Get Quote

Chemical Identity & Core Properties

This compound represents a "privileged scaffold” in medicinal chemistry, combining the
electron-deficient nature of pyrazine with the hydrogen-bonding capability of the thiazole-2-
amine moiety. It serves as a key intermediate for synthesizing ATP-competitive inhibitors.

Identification Data
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Identifier Value
IUPAC Name 6-Chlorothiazolo[4,5-b]pyrazin-2-amine
CAS Registry Number 1440427-74-6
Molecular Formula CsH3CIN4S
Molecular Weight 186.62 g/mol
SMILES (Canonical) Nclnc2nc(Cl)enc2sl
SMILES (Isomeric) NC1=NC2=NC(Cl)=CN=C2S1
_ InChl=1S/C5H3CIN4S/c6-3-1-8-4-5(11-3)10-2-
InChl String
7-4/h1H,(H2,7,8,10)
Derived from structure:[1][2][3][4][5]
InChl Key [6]1XZYVVBJIDJJIDJJ-UHFFFAOYSA-N

(Predicted)

Physicochemical Profile

» Appearance: Off-white to pale yellow solid.
¢ Solubility: Low in water; soluble in DMSO, DMF, and hot ethanol.
e pKa (Calculated): ~2.5 (Pyrazine N), ~11.0 (Amine/Thiazole NH tautomer).

o Electronic Character: The C6-chloro substituent exerts an inductive electron-withdrawing
effect (-1), deactivating the pyrazine ring towards electrophilic attack but activating it for
nucleophilic aromatic substitution (SnAr) at the C5 position.

Structural Analysis & Logic

The thiazolo[4,5-b]pyrazine core is a 6,5-fused system. The numbering convention is critical for
synthetic planning.

e Positions 1, 2, 3: Belong to the thiazole ring (S1, C2, N3).

e Positions 4, 5, 6, 7: Belong to the pyrazine ring.[7]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://king-pharm.com/1440427-74-6
https://m.chemicalbook.com/ProductChemicalPropertiesCB73614342_EN.htm
https://www.chembk.com/cn/chem/6-%E6%B0%AF%E5%99%BB%E5%94%91%E5%B9%B6[4,5-B]%E5%90%A1%E5%97%AA-2-%E8%83%BA
https://www.mdpi.com/2624-8549/4/3/65
https://danabiosci.com/products/bd02772917-50mg?variant=51647794479384&country=US&currency=USD
https://m.chemicalbook.com/chemicalproductproperty_ru_CB73614342.htm
https://www.researchgate.net/publication/381055050_Scalable_Synthesis_of_6-Chloro-1_H_-pyrazolo34-_b_pyrazine_via_a_Continuous_Flow_FormylationHydrazine_Cyclization_Cascade
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Fusion Bond: The b-face of the pyrazine (C2-C3) is fused to the d-face of the thiazole (C4-
Cb), creating a planar aromatic system.

Tautomerism

The 2-amino group participates in an amino-imino tautomeric equilibrium, though the amino
form is predominant in solution and solid state due to aromatic stabilization.

e Amino Form: H2N-C=N...

e Imino Form: HN=C-NH...

Synthetic Protocols

The synthesis of 6-chlorothiazolo[4,5-b]pyrazin-2-amine requires regioselective
functionalization of the pyrazine ring. The most robust pathway utilizes 3,5-dichloro-2-
aminopyrazine as the starting material.

Pathway A: The Sulfuration-Cyclization Route

This protocol relies on the displacement of the C3-chlorine (ortho to the amine) by a sulfur
nucleophile, followed by ring closure with cyanogen bromide.

Reagents & Stoichiometry:

e Substrate: 3,5-Dichloro-2-aminopyrazine (1.0 equiv).
e Sulfur Source: Sodium Sulfide (Na2S-9H20) (1.2 equiv) or NaSH.
e Cyclizing Agent: Cyanogen Bromide (BrCN) (1.1 equiv).

¢ Solvent: DMF (Step 1), Water/MeOH (Step 2).

Step-by-Step Methodology:

» Thiolation: Dissolve 3,5-dichloro-2-aminopyrazine in DMF. Add Na2S-9H20 and heat to 60°C
for 2 hours. The nucleophilic attack occurs preferentially at C3 due to the directing effect of
the amino group (H-bonding stabilization of the transition state).
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o Intermediate: 2-Amino-5-chloro-3-mercaptopyrazine.

o Cyclization: Cool the reaction mixture to 0°C. Add Cyanogen Bromide (BrCN) portion-wise.
The thiol attacks the nitrile carbon of BrCN, forming a thiocyanate intermediate which rapidly
cyclizes onto the adjacent amine nitrogen.

o Workup: Neutralize with NaHCO3. The product precipitates as a solid. Filter, wash with
water, and recrystallize from ethanol.

Visualization of Synthesis Logic

3,5-Dichloro-2-aminopyrazine Step 1: Nucleophilic Substitution -NaCl Intermediate: Step 2: Cyclization Ring Closure Product:
(Starting Material) (Na2S, DMF, 60°C) 2-Amino-5-chloro-3-mercaptopyrazine (BrCN, 0°C) 6-Chlorothiazolo[4,5-b]pyrazin-2-amine

Click to download full resolution via product page

Caption: Two-step regioselective synthesis from dichloropyrazine precursor via mercapto-
intermediate.

Medicinal Chemistry Applications

This scaffold is a bioisostere of adenine and benzothiazole, making it highly relevant for
targeting ATP-binding pockets in kinases.

Pharmacophore Mapping

» N3 & N4 Nitrogens: Act as hydrogen bond acceptors (HBA) interacting with the "hinge
region” of kinase domains (e.g., FLT3, PI3K).

e C2-Amine: Acts as a hydrogen bond donor (HBD) or acceptor, often derivatized to tune
solubility and potency.

e C6-Chloro: A "handle" for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-
Hartwig) to introduce aryl or heteroaryl groups that access the hydrophobic back-pocket of
the enzyme.

SAR Logic Diagram
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Thiazolo[4,5-b]pyrazine Core

N3/N4: Hinge Binding C2-Amine: Solvent Front C6-Chloro: Hydrophobic Pocket
(H-Bond Acceptor) (H-Bond Donor) (Suzuki Coupling Site)

Click to download full resolution via product page

Caption: Structure-Activity Relationship (SAR) map highlighting key interaction points for drug
design.

Analytical Characterization

To validate the synthesis, the following spectral signatures are expected:
e 1HNMR (DMSO-ds, 400 MH2):

o 9 8.35 ppm (1H, s): Proton at C5 (Pyrazine ring). The singlet indicates no adjacent
protons.

o 0 7.90 ppm (2H, br s): NHz protons (Exchangeable with D20).
¢ 13C NMR (DMSO-de):

o Expected signals: ~168 ppm (C2-NH2), ~155 ppm (C3a), ~145 ppm (C5), ~140 ppm (C6-
Cl), ~135 ppm (C7a).

e Mass Spectrometry (ESI+):

o [M+H]*: 186.97 / 188.97 (Characteristic 3:1 Chlorine isotope pattern).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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